2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide

• Molecular Formula: C10H11Cl3N4O2
• Molecular Weight: 325.6 g/mol
• IUPAC Name: 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide
• InChI: InChI=1S/C10H11Cl3N4O2/c11-10(12,13)9(18)16-7-5-8(15-6-14-7)17-1-3-19-4-2-17/h5-6H,1-4H2,(H,14,15,16,18)
• InChI Key: HPXQSFAHJFGIMD-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CC(=NC=N2)NC(=O)C(Cl)(Cl)Cl
• Canonical SMILES: C1COCCN1C2=NC=NC(=C2)NC(=O)C(Cl)(Cl)Cl

Description

2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide, also known as TCA, is a chemical compound that has been widely used in scientific research for its various applications. It is a white crystalline powder that is soluble in water and has a molecular weight of 352.66 g/mol. TCA has been studied extensively for its potential use as a chemical tool in the field of biochemistry and pharmacology.

Mechanism of Action

2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates, which leads to a disruption of cellular signaling pathways. 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has been shown to selectively inhibit CK2 activity and does not affect other protein kinases.
Biochemical and Physiological Effects:
2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has also been shown to reduce the growth of tumor xenografts in mice. In addition, 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has several advantages for use in lab experiments. It is a selective inhibitor of CK2 and does not affect other protein kinases, which makes it a useful tool for studying the role of CK2 in cellular processes. 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide is also relatively easy to synthesize and purify, which makes it readily available for use in experiments.
However, there are also limitations to the use of 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide in lab experiments. 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has low solubility in organic solvents, which can make it difficult to use in certain assays. In addition, 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has been shown to have some toxicity in vivo, which may limit its use in animal studies.

Future Directions

There are several future directions for the use of 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide in scientific research. One potential application is in the development of new cancer therapies. 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has been shown to selectively inhibit CK2 activity in cancer cells, which makes it a potential target for cancer therapy. In addition, 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide may have potential applications in the treatment of inflammatory diseases, as it has been shown to have anti-inflammatory effects.
Another future direction for the use of 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide is in the development of new chemical tools for studying cellular processes. 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has been used as a tool to study the role of CK2 in cellular signaling pathways, and it may have potential applications in the study of other protein kinases and cellular processes.
Conclusion:
2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide, or 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide, is a chemical compound that has been widely used in scientific research for its various applications. It has been studied as a potential inhibitor of protein kinase CK2 and has shown potential as a tool for studying cellular processes and developing new cancer therapies. While 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has several advantages for use in lab experiments, there are also limitations to its use. Nevertheless, there are several potential future directions for the use of 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide in scientific research.

Synthesis Methods

2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide can be synthesized by reacting 2,2,2-trichloroacetyl chloride with 6-morpholin-4-ylpyrimidin-4-amine in the presence of a base such as triethylamine. The reaction yields 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide as a white crystalline solid, which can be purified by recrystallization or column chromatography.

Scientific Research Applications

2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has been used in scientific research for its various applications. It has been studied as a potential inhibitor of protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. 2,2,2-trichloro-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide has also been used as a tool to study the role of CK2 in cancer cells and its potential as a target for cancer therapy.